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Compound of Interest

Compound Name: JAK1/TYK2-IN-3

Cat. No.: B1409497

Application Notes and Protocols for JAK1/TYK2-
IN-3

For Researchers, Scientists, and Drug Development Professionals

Introduction

JAK1ITYK2-IN-3 is a potent and selective dual inhibitor of Janus kinase 1 (JAK1) and Tyrosine
kinase 2 (TYK2). These kinases are integral components of the JAK-STAT signaling pathway,
which plays a critical role in the immune response by transducing signals for numerous
cytokines and growth factors. Dysregulation of this pathway is implicated in various
autoimmune and inflammatory diseases. JAK1ITYK2-IN-3 offers a valuable tool for studying
the roles of JAK1 and TYK2 in these pathological processes and for the development of novel
therapeutics. This document provides detailed information on the solubility of JAK1/TYK2-IN-3
and protocols for its preparation in in vitro assays.

Data Presentation

The following table summarizes the key quantitative data for JAK1/TYK2-IN-3.
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Property Value Reference
Molecular Formula C17H21F2N7O [1]
Molecular Weight 377.39 g/mol [1]
ICso for TYK2 6 nM [2]
ICso for JAK1 37 nM [2]
ICso for JAK2 140 nM 2]
ICso for JAK3 362 nM [2]
Solubility in DMSO 210 mM [1]

Signaling Pathway

The JAK-STAT signaling cascade is initiated by the binding of cytokines to their specific
receptors, leading to the activation of associated JAKs.[3] Activated JAKs then phosphorylate
the receptor, creating docking sites for Signal Transducer and Activator of Transcription (STAT)
proteins.[4] Once docked, STATs are phosphorylated by the JAKs, dimerize, and translocate to
the nucleus to regulate gene transcription.[5][6] JAK1 and TYK2 are key mediators in the
signaling of several pro-inflammatory cytokines, including interferons and interleukins.[7]
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Stock Solution Preparation

1. Weigh Compound

2. Dissolve in DMSO

3. Vortex/Sonicate

4. Aliquot & Store at -80°C

Working Solut@n Preparation

5. Thaw Stock Aliquot

6. Serial Dilution (in DMSO)

7. Final Dilution (in Assay Medium/Buffer)

In Vitrg Assay

8. Add to Cells/Enzyme

9. Incubate

10. Measure Endpoint
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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